Cas no 202186-20-7 (3-Pyridinecarbonitrile,4-hydroxy-6-methoxy-)

• Product Name: 3-Pyridinecarbonitrile,4-hydroxy-6-methoxy-
• CAS No: 202186-20-7
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 241032
• Update Time: 2024-01-26

3-Pyridinecarbonitrile,4-hydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,4-hydroxy-6-methoxy-
• 3-Pyridinecarbonitrile,4-hydroxy-6-methoxy-(9CI)
• 3-Pyridinecarbonitrile, 4-hydroxy-6-methoxy-

• Inchi： 1S/C7H6N2O2/c1-11-7-2-6(10)5(3-8)4-9-7/h2,4H,1H3,(H,9,10)
• InChI Key： ZPYXGIYFFIMERZ-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC(O)=C1C#N

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 465.2±45.0 °C(Predicted)
• PSA: 66.14
• pka: 6.46±0.10(Predicted)